Cas no 1904305-59-4 (3-{1-(thiophene-2-sulfonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(thiophene-2-sulfonyl)azetidin-3-yloxy}pyridine
• CAS No: 1904305-59-4
• MF: C₁₂H₁₂N₂O₃S₂
• MW: 296.365280151367
• CID: 6506282
• PubChem ID: 92066560
• Update Time: 2025-05-21

3-{1-(thiophene-2-sulfonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(thiophene-2-sulfonyl)azetidin-3-yloxy}pyridine
• 3-{[1-(thiophene-2-sulfonyl)azetidin-3-yl]oxy}pyridine
• AKOS025331888
• 3-((1-(thiophen-2-ylsulfonyl)azetidin-3-yl)oxy)pyridine
• 1904305-59-4
• F6360-9574
• 3-(1-thiophen-2-ylsulfonylazetidin-3-yl)oxypyridine

• Inchi： 1S/C12H12N2O3S2/c15-19(16,12-4-2-6-18-12)14-8-11(9-14)17-10-3-1-5-13-7-10/h1-7,11H,8-9H2
• InChI Key： BMQUZJJAFAOYAP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 296.02893460g/mol
• Monoisotopic Mass: 296.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-{1-(thiophene-2-sulfonyl)azetidin-3-yloxy}pyridine

3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine: A Comprehensive Overview

3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine, also known by its CAS number 1904305-59-4, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety substituted by a thiophene sulfonyl group. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

The synthesis of 3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, achieving higher yields and improved purity. These improvements are crucial for scaling up production, especially for applications in drug discovery and material science.

One of the most promising aspects of this compound is its potential in pharmacology. Studies have shown that 3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine exhibits significant bioactivity, particularly in modulating key cellular pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding has sparked interest in exploring its therapeutic potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent studies conducted at the University of California have demonstrated that incorporating 1904305-59-4 into polymer blends can enhance the electrical conductivity of the resulting materials, opening new avenues for its application in flexible electronics.

The structural versatility of 3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine also makes it an attractive candidate for further chemical modifications. Researchers are actively exploring the effects of substituting different groups on the thiophene ring and the azetidine moiety to tailor its properties for specific applications. For example, introducing electron-withdrawing or donating groups can significantly alter its reactivity and bioavailability, providing a platform for designing more effective drugs or materials.

From an environmental standpoint, the synthesis and application of this compound are being scrutinized to ensure sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce environmental impact. For instance, solvent-free reaction conditions and catalytic methods are being explored to enhance the eco-friendliness of its synthesis.

In conclusion, 3-{1-(Thiophene-2-Sulfonyl)Azetidin-3-Yloxy}Pyridine, or CAS No. 1904305-59-4, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within chemistry and pharmacology.